Cas no 1015543-80-2 (2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine)

• Product Name: 2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• CAS No: 1015543-80-2
• MF: C₂₄H₂₆N₄O₃
• MW: 418.488245487213
• CID: 5381172
• Update Time: 2025-06-26

2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C24H26N4O3/c1-6-31-19-10-8-18(9-11-19)26-22-13-15(2)25-24-16(3)23(27-28(22)24)17-7-12-20(29-4)21(14-17)30-5/h7-14,26H,6H2,1-5H3
• InChI Key： XFOSZOCQFDEXGR-UHFFFAOYSA-N
• SMILES： C12=C(C)C(C3=CC=C(OC)C(OC)=C3)=NN1C(NC1=CC=C(OCC)C=C1)=CC(C)=N2

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.81±0.40(Predicted)

Additional information on 2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

Introduction to 2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1015543-80-2)

The compound 2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine, identified by its CAS number 1015543-80-2, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a structural motif renowned for its broad spectrum of biological activities and pharmaceutical relevance. The unique combination of substituents—3,4-dimethoxyphenyl, 4-ethoxyphenyl, and the dimethyl groups on the pyrazolo[1,5-a]pyrimidine core—contributes to its distinct chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery. These compounds exhibit remarkable pharmacological profiles, including kinase inhibition, anti-inflammatory effects, and anticancer properties. The presence of dimethoxy and ethoxy groups in the aromatic rings enhances the molecule's solubility and metabolic stability, making it a promising candidate for further development. The 7-amino substituent further expands its chemical versatility, allowing for modifications that could optimize its binding affinity and selectivity.

In the context of contemporary research, this compound has garnered attention for its potential in targeting aberrant signaling pathways associated with various diseases. Pyrazolo[1,5-a]pyrimidines are known to interact with enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which play pivotal roles in immune regulation and cell proliferation. The structural features of 2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine suggest that it may modulate these pathways by competing with ATP for binding sites on target enzymes. This mechanism has been explored in preclinical models where similar derivatives have demonstrated inhibitory effects on JAK2 and other kinases involved in hematological malignancies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3,4-dimethoxyphenyl group at the 2-position of the pyrazolo[1,5-a]pyrimidine core is particularly critical, as it influences the molecule's electronic properties and hydrogen bonding capabilities. The 4-ethoxyphenyl moiety at the nitrogen position further enhances interactions with biological targets by providing a hydrophilic anchor. Together with the dimethyl groups at positions 3 and 5, these substituents create a balanced distribution of hydrophobic and hydrophilic regions, which is essential for membrane permeability and cellular uptake.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies indicate that it can effectively bind to the ATP-binding pockets of kinases due to its rigid heterocyclic core and appropriately positioned functional groups. The 7-amino group serves as a hydrogen bond acceptor or donor depending on the target protein's surface topology. These insights have guided optimization efforts aimed at improving potency and reducing off-target effects.

Preclinical investigations have begun to unravel the pharmacokinetic profile of this derivative. In vitro assays demonstrate rapid absorption following oral administration, with moderate bioavailability attributed to its metabolic stability. The presence of both methoxy and ethoxy groups appears to mitigate rapid clearance by extending circulation time while maintaining sufficient solubility for effective distribution across tissues. Preliminary toxicology studies suggest that it exhibits low toxicity at therapeutic doses but may require dose adjustments in patients with impaired liver function due to its partial reliance on hepatic metabolism.

The therapeutic potential of 2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine extends beyond oncology into inflammatory disorders such as rheumatoid arthritis and psoriasis. Kinase inhibitors derived from related scaffolds have shown promise in modulating cytokine production by inhibiting inflammatory signaling cascades. This compound's ability to selectively target specific kinases without broadly inhibiting others could make it an attractive alternative to existing treatments that suffer from significant side effects due to lack of selectivity.

Future research directions include exploring derivatives with modified substitution patterns to enhance potency against resistant mutants or expand activity against additional targets. Additionally, combination therapy studies are warranted to assess whether this compound synergizes with other drugs currently used in clinical practice for improved outcomes. The growing body of evidence supporting pyrazolo[1,5-a]pyrimidines as pharmacophores ensures that compounds like this will remain at the forefront of medicinal chemistry innovation.

In summary,2-(3,4-Dimethoxyphenyl)-N-(4-ethoxyphenyl)-3,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 1015543-80-2) represents a compelling example of how structural modification can yield novel bioactive molecules with therapeutic potential across multiple disease areas. Its unique combination of substituents provides an optimal balance between chemical stability and biological activity, positioning it as a valuable asset in ongoing drug discovery efforts within academia and industry alike.